Cas no 2391548-43-7 (N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide)

• Product Name: N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide
• CAS No: 2391548-43-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5413879
• PubChem ID: 165785598
• Update Time: 2025-05-19

N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2391548-43-7
• N-{[1-(pyridin-2-yl)cyclopropyl]methyl}prop-2-enamide
• Z2738283255
• EN300-26578135
• N-[[1-(2-Pyridinyl)cyclopropyl]methyl]-2-propenamide
• N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide

• Inchi： 1S/C12H14N2O/c1-2-11(15)14-9-12(6-7-12)10-5-3-4-8-13-10/h2-5,8H,1,6-7,9H2,(H,14,15)
• InChI Key： NLUPQKALJDALHH-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=NC=CC=C2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.9±27.0 °C(Predicted)
• pka: 14.95±0.46(Predicted)

Additional information on N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide

Professional Introduction to N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide (CAS No. 2391548-43-7)

N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide, a compound with the chemical identifier CAS No. 2391548-43-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of a pyridine ring and a cyclopropylmethyl group in its molecular structure contributes to its distinct chemical properties, making it a subject of intense research interest.

The molecular framework of N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide is characterized by its high degree of complexity, which arises from the synergistic interaction between the pyridine moiety and the cyclopropyl substituent. The pyridine ring, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule. This feature is particularly relevant in the context of drug design, where precise control over electronic distributions can significantly influence binding affinity and metabolic stability.

Recent studies have highlighted the importance of cycloalkyl groups in enhancing the bioavailability and pharmacological activity of small molecules. The cyclopropylmethyl moiety in N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide is no exception, contributing to its favorable pharmacokinetic profile. This structural element has been shown to improve solubility and reduce metabolic degradation, thereby increasing the compound's potential for therapeutic efficacy.

The synthesis of N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The process typically begins with the preparation of key intermediates, such as 1-(pyridin-2-yl)ethanol, which is then subjected to cyclization reactions to form the cyclopropylmethyl group. Subsequent functionalization steps introduce the prop-2-enamide moiety, resulting in the final product.

In terms of pharmaceutical applications, N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide has shown promise in preclinical studies as a potential lead compound for various therapeutic indications. Its unique structural features make it an attractive candidate for further development in areas such as oncology, neurology, and anti-inflammatory treatments. The pyridine ring, for instance, has been extensively studied for its ability to interact with biological targets such as enzymes and receptors, while the cyclopropyl group contributes to improved pharmacokinetic properties.

The compound's potential is further underscored by its ability to modulate key biological pathways. Research indicates that N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide can interact with multiple targets, suggesting a broad spectrum of activity. This polypharmacological profile is particularly valuable in addressing complex diseases that involve multiple pathological mechanisms.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers refine its structure for optimal efficacy. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which offer detailed structural information.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide exemplifies this synergy, where synthetic chemists work closely with biologists to identify promising candidates and validate their therapeutic potential.

In conclusion, N-{1-(pyridin-2-yl)cyclopropylmethyl}prop-2-enamide (CAS No. 2391548-43-7) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising preclinical results position it as a valuable compound for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.